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Compound of Interest

Compound Name: 21-Docosenoic acid

CAS No.: 53821-23-1

Cat. No.: B8789775

Get Quote

Understanding the physical nature of 21-Docosenoic acid is critical for designing an effective

disposal strategy.
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Property Value Operational Implication

Molecular Formula C₂₂H₄₂O₂
Highly hydrophobic; completely

insoluble in aqueous solutions.

Melting Point 31 °C – 33 °C

Solidifies rapidly in standard

laboratory plumbing if poured

down the drain.

Flash Point > 110 °C

Non-flammable in neat form,

but combustible at high

temperatures.

Primary Solvents Chloroform, Ethanol, DMSO

Waste streams are typically

dictated by the solvent matrix,

not the lipid itself.

Hazard Classification Skin Irrit. 2, Eye Irrit. 2A

Requires standard PPE (nitrile

gloves, lab coat, safety

goggles)[1].

Mechanistic Causality: The 22-carbon aliphatic chain renders the molecule extremely lipophilic.

When dissolved in warm solvents and subsequently cooled, it precipitates rapidly. This

necessitates immediate segregation into dedicated chemical waste streams rather than

aqueous drains, as the lipid will act as a binder, trapping other chemicals and creating

hazardous blockages in facility infrastructure.

Regulatory Compliance & EPA RCRA Waste Coding
In its pure, unadulterated form, 21-Docosenoic acid is not listed as a specific hazardous waste

under the EPA’s Resource Conservation and Recovery Act (RCRA) (i.e., it is not on the P, U, F,

or K lists)[2]. However, laboratory workflows rarely dispose of the neat powder.

Under the EPA's "mixture rule," any non-hazardous material mixed with a listed hazardous

waste assumes the hazard classification of that waste forever[3].

Lipid Extraction Mixtures: If 21-Docosenoic acid is dissolved in chloroform or

dichloromethane during an extraction, the entire waste vessel must be coded as F002 (spent

halogenated solvents)[2].
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Chromatography Effluents: If dissolved in methanol or ethanol for HPLC, the waste exhibits

the characteristic of ignitability and must be coded as D001[4].

Step-by-Step Disposal Workflows
Protocol A: Solid Waste Disposal (Neat Powder & Contaminated Consumables)

Collection: Gather all contaminated weighing boats, pipette tips, and residual solid powder

into a puncture-resistant, leak-proof secondary container.

Segregation: Do not mix solid lipid waste with oxidizing agents (e.g., peroxides, nitric acid).

The high carbon content of the fatty acid provides a rich fuel source that can trigger violent

exothermic reactions.

Labeling: Affix a label reading "Non-Hazardous Chemical Waste - Solid Lipids" unless

contaminated with regulated biological or chemical agents.

Disposal: Route to your Environmental Health and Safety (EHS) department for high-

temperature incineration[5].

Protocol B: Liquid Waste Disposal (Solvent Mixtures)

Matrix Identification: Determine the primary solvent used to dissolve the 21-Docosenoic
acid.

Routing:

Pour halogenated mixtures (e.g., Chloroform) into the red-labeled "Halogenated Organic

Waste" carboy.

Pour non-halogenated mixtures (e.g., Ethanol) into the green-labeled "Non-Halogenated

Organic Waste" carboy.

Containment: Cap the waste carboy with a vented closure to prevent pressure accumulation

from solvent vapor.

Validation: Visually inspect the carboy. If the ambient temperature drops, 21-Docosenoic
acid may precipitate out of solution, forming a waxy layer. Ensure the carboy opening is wide
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enough to prevent clogging at the neck.

Spill Response & Decontamination Protocol
A spill of 21-Docosenoic acid requires a specific chemical approach.

Mechanistic Causality: Water is entirely ineffective due to the hydrophobic nature of the 22-

carbon chain. Attempting to wipe a 21-Docosenoic acid spill with aqueous solutions or wet

paper towels will merely smear the lipid, expanding the contamination zone and creating a

severe slip hazard.

Step 1: Mechanical Recovery. For solid spills, use a static-free brush and dustpan to sweep

up the flakes. Avoid aggressive sweeping to prevent dust formation and inhalation[6].

Step 2: Solvent Solubilization. For residual waxy films adhered to the benchtop, apply a non-

polar or semi-polar solvent (e.g., isopropanol or hexane) directly to a chemical spill pad.

Step 3: Surface Decontamination. Wipe the affected area. The solvent will disrupt the

hydrophobic interactions of the aliphatic chain, lifting the lipid from the surface.

Step 4: Self-Validation. Run a clean, gloved finger over the decontaminated area. If a tacky

or slippery residue remains, the lipid is still present; repeat Step 2. Dispose of all used spill

pads in the solid chemical waste bin.

Waste Routing Visualization
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Figure 1: Decision matrix and routing workflow for 21-Docosenoic acid laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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